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Compound of Interest

Compound Name:
3-(Aminomethyl)-3-methylpentane

hydrochloride

CAS No.: 2137575-48-3

Cat. No.: B2889874

Get Quote

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development

Professionals Compound Synonyms: 2-Ethyl-2-methylbutan-1-amine hydrochloride CAS

Registry Number: 2137575-48-3[1]

Introduction and Strategic Rationale
The incorporation of sterically hindered, branched primary amines into pharmacophores is a

well-established strategy in modern drug discovery. The geminal dialkyl substitution adjacent to

the aminomethyl group serves to enhance lipophilicity, restrict conformational flexibility, and

significantly improve metabolic stability by shielding the amine from oxidative deamination by

monoamine oxidases (MAOs).

This application note details a robust, scalable, and self-validating three-step synthetic protocol

for 3-(aminomethyl)-3-methylpentane hydrochloride[1]. By starting from commercially

available 2-methylbutyronitrile, the target compound is accessed via
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-alkylation, exhaustive reduction, and anhydrous salt formation.

Mechanistic Overview & Causality
To ensure high yields and product purity, the experimental choices in this workflow are

governed by strict mechanistic rationales:

-Alkylation of Nitriles: The use of Lithium Diisopropylamide (LDA) at cryogenic temperatures
(-78 °C) ensures the quantitative formation of the ketenimine anion. Unlike Grignard
reagents, the bulky diisopropylamine byproduct does not act as a nucleophile, preventing
unwanted addition to the electrophilic nitrile carbon[2]. Ethyl iodide is selected over ethyl
bromide due to its superior electrophilicity, which is critical when overcoming the steric
penalty of generating a quaternary carbon center.

Exhaustive Nitrile Reduction: The newly formed quaternary

-carbon in 2-ethyl-2-methylbutyronitrile severely sterically shields the nitrile group. Standard
catalytic hydrogenation often stalls at the imine intermediate or requires specialized high-
pressure equipment. Lithium Aluminum Hydride (LiAlH

) delivers nucleophilic hydride with sufficient driving force to fully reduce the nitrile to the
primary amine[3].

Anhydrous Salt Formation: The free base is a lipophilic, volatile liquid susceptible to

atmospheric oxidation and CO

absorption. Precipitation with anhydrous 4M HCl in dioxane from a non-polar solvent (diethyl
ether) drives the equilibrium entirely toward the crystalline hydrochloride salt, providing a
highly pure, bench-stable solid suitable for long-term storage and biological assays.

Synthetic Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Nitrile_anion
https://edurev.in/t/329059/Lithium-Aluminum-Hydride--LiAlH4--For-Reduction-of-Carboxylic-Acid-Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methylbutyronitrile
(Starting Material)
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Step 3: Salt Formation
Reagents: 4M HCl in Dioxane

Solvent: Diethyl Ether

3-(Aminomethyl)-3-methylpentane HCl
(Final Product)

 Crystallization
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Figure 1: Three-step synthetic workflow for 3-(Aminomethyl)-3-methylpentane
hydrochloride.
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Materials and Reagents
Table 1: Quantitative reagent requirements for a 50 mmol scale synthesis.

Reagent /
Chemical

CAS
Number

MW ( g/mol
)

Equivalents Amount Role

2-

Methylbutyro

nitrile

1678-01-9 83.13 1.0
4.16 g (5.27

mL)

Starting

Material

Diisopropyla

mine
108-18-9 101.19 1.1

5.56 g (7.70

mL)

Precursor to

Base

n-Butyllithium

(2.5M)
109-72-8 64.06 1.1 22.0 mL Strong Base

Ethyl Iodide 75-03-6 155.97 1.2
9.36 g (4.80

mL)
Electrophile

Lithium

Aluminum

Hydride

16853-85-3 37.95 1.5 2.28 g
Reducing

Agent

4M HCl in

Dioxane
7647-01-0 36.46 1.2* 10.2 mL Salt Former

Tetrahydrofur

an (THF)
109-99-9 72.11 - 150 mL total

Anhydrous

Solvent

*Equivalents calculated based on the theoretical yield of the intermediate free base (assumed

34 mmol).

Experimental Protocols
Step 1: Synthesis of 2-Ethyl-2-methylbutyronitrile

Preparation of LDA: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir

bar and a nitrogen inlet. Add anhydrous THF (50 mL) and diisopropylamine (7.70 mL, 55
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mmol). Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (22.0 mL of a 2.5

M solution in hexanes, 55 mmol) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

Enolate Formation: Add 2-methylbutyronitrile (5.27 mL, 50 mmol) dropwise. Stir the reaction

mixture at -78 °C for 1 hour to ensure complete formation of the ketenimine anion.

Alkylation: Add ethyl iodide (4.80 mL, 60 mmol) dropwise. Remove the dry ice bath and allow

the reaction to warm to room temperature. Stir overnight (12–16 hours).

Workup (In-Process Control): Quench the reaction carefully with saturated aqueous NH

Cl (50 mL). Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined
organic layers with brine, dry over anhydrous Na

SO

, and concentrate under reduced pressure.

Purification: Purify the crude oil by vacuum distillation (b.p. ~145 °C at 760 mmHg) or flash

chromatography (hexanes/EtOAc) to yield 2-ethyl-2-methylbutyronitrile as a colorless liquid

(~4.45 g, 80% yield).

Step 2: Synthesis of 2-Ethyl-2-methylbutan-1-amine
Preparation of Hydride Suspension: Suspend LiAlH

(2.28 g, 60 mmol) in anhydrous THF (50 mL) in a flame-dried 250 mL two-neck flask
equipped with a reflux condenser and dropping funnel. Cool the suspension to 0 °C.

Reduction: Dissolve 2-ethyl-2-methylbutyronitrile (4.45 g, 40 mmol) in anhydrous THF (20

mL). Add this solution dropwise to the LiAlH

suspension over 30 minutes.

Reflux: Remove the ice bath and heat the reaction mixture to reflux (66 °C) for 12 hours.

Mechanistic Note: The extended reflux time is mandatory to overcome the steric hindrance of

the quaternary

-carbon adjacent to the nitrile[3].
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Fieser Workup (Critical Quality Attribute): Cool the reaction mixture to 0 °C. Quench the

excess hydride sequentially and dropwise with:

2.28 mL of deionized water

2.28 mL of 15% aqueous NaOH

6.84 mL of deionized water Stir vigorously until the aluminum salts precipitate as a stark

white, granular solid. Filter the salts through a pad of Celite and wash with diethyl ether (3

× 30 mL).

Concentration: Dry the combined organic filtrates over Na

SO

and carefully concentrate under reduced pressure (avoid high vacuum to prevent loss of the
volatile free base) to yield 2-ethyl-2-methylbutan-1-amine as a pale yellow oil (~3.92 g, 85%
yield).

Step 3: Synthesis of 3-(Aminomethyl)-3-methylpentane
Hydrochloride

Dissolution: Dissolve the free base (3.92 g, 34 mmol) in anhydrous diethyl ether (50 mL) in

an Erlenmeyer flask. Cool the solution to 0 °C.

Precipitation: Add 4M HCl in dioxane (10.2 mL, 40.8 mmol) dropwise with vigorous stirring. A

white precipitate will form immediately.

In-Process Control (pH Check): After the addition is complete, check the pH of the

supernatant with pH paper to ensure it is firmly acidic (pH < 2). Stir for an additional 1 hour at

0 °C to ensure complete crystallization.

Isolation: Filter the white crystalline solid using a Büchner funnel. Wash the filter cake with

cold anhydrous diethyl ether (2 × 20 mL).

Drying: Dry the product under high vacuum overnight to yield 3-(aminomethyl)-3-
methylpentane hydrochloride as a white crystalline powder (~4.64 g, 90% yield).
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Analytical Characterization
Table 2: Expected spectroscopic data for 3-(Aminomethyl)-3-methylpentane Hydrochloride.
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Technique Solvent Expected Spectral Data

H NMR (400 MHz)
DMSO-

8.10 (br s, 3H, -NH

), 2.75 (s, 2H, -CH

-N), 1.35 (q, J = 7.5 Hz, 4H, -

CH

-CH

), 0.88 (s, 3H, -CH

), 0.82 (t, J = 7.5 Hz, 6H, -CH

-CH

).

C NMR (100 MHz)
DMSO-

46.2 (-CH

-N), 35.8 (C

), 26.4 (-CH

-CH

), 21.1 (-CH

), 7.8 (-CH

-CH

).

HRMS (ESI+) Methanol

m/z calcd for C

H

N

[M+H]

116.1434, found 116.1438.
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Melting Point N/A >200 °C (dec.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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